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Compound of Interest

Compound Name:
5-Aminobenzoxazole-2-

methanamine

Cat. No.: B11726317

Get Quote

Executive Summary & Compound Profile
5-Aminobenzoxazole-2-methanamine (CAS: 1780283-55-7) is a privileged heterocyclic

scaffold characterized by a benzoxazole core substituted with a primary amine at position 5

and an aminomethyl group at position 2. While often utilized as a fragment in fragment-based

drug discovery (FBDD) or a linker in proteolysis-targeting chimeras (PROTACs), its structural

homology to established bioactive agents suggests specific polypharmacological potential.

This guide provides a rigorous, independent verification framework to validate its biological

targets. Based on Structure-Activity Relationship (SAR) analysis of the benzoxazole class, this

compound is a high-probability candidate for Monoamine Oxidase (MAO) inhibition and 5-HT3

receptor antagonism.
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Property Value Relevance

Formula C₈H₉N₃O
Low MW fragment, high ligand

efficiency potential.

MW 163.18 g/mol
Ideal for blood-brain barrier

(BBB) penetration.

cLogP ~0.8 - 1.2
High water solubility; suitable

for aqueous assay buffers.

pKa (Basic) ~9.0 (Aminomethyl)

Protonated at physiological

pH; mimics neurotransmitter

amines.

H-Bond Donors 2
Critical for active site

anchoring (e.g., Asp residues).

Target Hypothesis & Comparative Alternatives
To independently verify the biological activity of 5-Aminobenzoxazole-2-methanamine, you

must benchmark it against "Gold Standard" probes known to interact with its predicted targets.

Target Class 1: Monoamine Oxidase (MAO-A/B)
Rationale: The 2-aminomethyl group mimics the side chain of monoamine neurotransmitters

(dopamine, serotonin), functioning as a substrate mimic or competitive inhibitor. 2-substituted

benzoxazoles are well-documented MAO inhibitors.

Target Class 2: 5-HT3 Receptor (Serotonin-gated ion
channel)
Rationale: The 5-amino-benzoxazole core overlaps with the pharmacophore of known 5-HT3

antagonists (e.g., Ricasetron analogs), interacting with the aromatic cage of the receptor

binding site.
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Feature
Test Compound (5-
Aminobenzoxazole
-2-methanamine)

Alternative A (MAO
Standard)

Alternative B (5-HT3
Standard)

Primary Reference Novel Probe

Selegiline (MAO-B) /

Moclobemide (MAO-

A)

Ondansetron

Mechanism
Reversible/Competitiv

e (Predicted)

Irreversible

(Selegiline) /

Reversible

(Moclobemide)

Competitive

Antagonist

Assay Readout
H₂O₂ generation

(Fluorometric)

H₂O₂ generation

(Fluorometric)
Ca²⁺ Influx (FLIPR)

Expected IC₅₀ µM range (Fragment)
nM range (Optimized

Drug)
pM - nM range

Experimental Protocols for Independent Verification
Protocol A: MAO-B Inhibition Verification (Enzymatic
Assay)
Objective: Determine if the compound inhibits the oxidative deamination of dopamine/tyramine.

Method: Amplex Red Hydrogen Peroxide Assay.

Reagents:

Recombinant Human MAO-B (1 U/mL).

Substrate: Tyramine or p-Tyramine (200 µM).

Detection: Amplex Red reagent + HRP.

Control: Selegiline (10 µM).

Workflow:
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Preparation: Dissolve 5-Aminobenzoxazole-2-methanamine in DMSO (10 mM stock).

Prepare serial dilutions (0.1 nM to 100 µM) in reaction buffer (0.1 M sodium phosphate, pH

7.4).

Incubation: Mix 50 µL of enzyme solution with 10 µL of test compound. Incubate at 37°C for

15 mins to allow potential binding.

Reaction Start: Add 40 µL of Substrate/Amplex Red/HRP mix.

Measurement: Monitor fluorescence (Ex/Em 530/590 nm) kinetically for 30 mins.

Validation: The slope of the fluorescence curve represents velocity (

). Calculate % Inhibition:

Success Criteria:

Positive Hit: IC₅₀ < 10 µM.[1][2]

Mechanism Check: If activity decreases with pre-incubation time, suspect irreversible

inhibition (covalent binding).

Protocol B: 5-HT3 Functional Antagonism (Cell-Based)
Objective: Verify if the compound blocks serotonin-induced calcium influx. Method: FLIPR

Calcium 6 Assay (HEK-293 cells stably expressing h5-HT3A).

Workflow:

Cell Plating: Seed HEK-h5-HT3A cells (20k/well) in poly-D-lysine coated black 384-well

plates. Incubate overnight.

Dye Loading: Aspirate media, add Calcium 6 dye loading buffer. Incubate 1 hr at 37°C.

Compound Addition: Add test compound (serial dilution) and incubate for 15 mins.

Agonist Challenge: Inject Serotonin (5-HT) at EC₈₀ concentration (typically 1-3 µM) using the

FLIPR instrument.
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Analysis: Measure Max-Min RFU. Compare response to Ondansetron (Positive Control).

Success Criteria:

Dose-dependent reduction in Calcium signal.

Shift in 5-HT dose-response curve (Schild analysis) indicates competitive antagonism.

Visualizing the Mechanism
Figure 1: Verification Workflow
This diagram outlines the logical flow for deconvoluting the target of the scaffold.
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Caption: Step-by-step target deconvolution workflow comparing the test compound against

established mechanistic assays.

Figure 2: MAO Inhibition Pathway
Understanding where the compound acts in the monoaminergic pathway is critical for

interpreting toxicity and efficacy.
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Caption: Mechanism of Action for MAO-B inhibition. The compound competes with Dopamine,

preventing H2O2 generation.

Data Analysis & Reporting Standards
To ensure your verification is publication-ready, data must be normalized and fitted using non-

linear regression (4-parameter logistic equation).
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Target Assay Type
Standard
(IC₅₀)

Test
Compound
(IC₅₀)

Fold
Difference

Conclusion

MAO-B
Enzymatic

(Amplex)

Selegiline:

~20 nM

[Experimental

Value]

Is it a potent

inhibitor?

5-HT3
Functional

(FLIPR)

Ondansetron:

~5 nM

[Experimental

Value]

Is it a

functional

antagonist?

Cytotoxicity MTT (HepG2)
Doxorubicin:

~0.5 µM

> 50 µM

(Target)
N/A

Is it non-toxic

(selective)?

Interpretation:

Fold Difference < 100: The compound is a valid "Lead-like" hit.

Fold Difference > 1000: The compound is a weak binder (fragment) requiring optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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